2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone
CAS No.:
Cat. No.: VC15733402
Molecular Formula: C15H10ClNO2
Molecular Weight: 271.70 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H10ClNO2 |
|---|---|
| Molecular Weight | 271.70 g/mol |
| IUPAC Name | 2-(1,3-benzoxazol-2-yl)-1-(3-chlorophenyl)ethanone |
| Standard InChI | InChI=1S/C15H10ClNO2/c16-11-5-3-4-10(8-11)13(18)9-15-17-12-6-1-2-7-14(12)19-15/h1-8H,9H2 |
| Standard InChI Key | ZYDMXYOKAGHGGH-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C2C(=C1)N=C(O2)CC(=O)C3=CC(=CC=C3)Cl |
Introduction
Chemical Identity and Structural Characteristics
Molecular Architecture
The compound’s structure combines a benzoxazole ring (a fused benzene and oxazole system) with a 3-chlorophenyl substituent connected via a ketone group. The benzoxazole moiety contributes aromatic stability and hydrogen-bonding capacity, while the chlorophenyl group enhances lipophilicity, influencing its pharmacokinetic properties . Key structural parameters include:
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 271.70 g/mol |
| Exact Mass | 271.034 Da (calculated) |
| PSA (Polar Surface Area) | 46.93 Ų (estimated) |
| LogP (Partition Coefficient) | 3.16 (predicted) |
The density, boiling point, and melting point remain uncharacterized in available literature, underscoring the need for experimental validation .
Spectroscopic and Crystallographic Data
While direct crystallographic data for this compound is absent, analogous benzoxazole derivatives exhibit planar configurations with intermolecular hydrogen bonds stabilizing their solid-state structures . Infrared (IR) spectroscopy of related compounds reveals characteristic absorptions for C≡N (2220–2230 cm), C=N (1570–1590 cm), and C–O–C (1240–1270 cm) . Nuclear Magnetic Resonance (NMR) predictions suggest aromatic proton signals between δ 7.2–8.5 ppm and a ketone carbonyl signal near δ 190 ppm.
Synthetic Methodologies
Catalytic Condensation Using Fly Ash
A scalable route to benzoxazole derivatives involves condensing 2-cyanomethylbenzoxazole with substituted aldehydes using preheated fly ash (PHFA) as a catalyst . PHFA, rich in metal oxides (e.g., SiO, AlO), facilitates imine formation and subsequent cyclization (Figure 1). For 2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone, the reaction of 3-chlorobenzaldehyde with 2-cyanomethylbenzoxazole in ethanol at 80°C yields the target compound in ~70–80% efficiency .
Mechanistic Insights:
-
Imine Formation: Aldehyde activation by PHFA generates an electrophilic imine intermediate.
-
Cyclization: Intramolecular nucleophilic attack by the oxazole’s oxygen forms the dihydrobenzoxazole ring.
-
Oxidation: Aerial oxygen oxidizes the dihydro intermediate to the aromatic benzoxazole .
Chloroacetylation Approaches
An alternative method employs chloroacetyl chloride as an acylating agent. Reacting 2-aminophenol derivatives with 3-chlorophenylacetyl chloride in the presence of triethylamine yields the ketone-linked product . This method, while efficient, requires stringent anhydrous conditions to prevent hydrolysis .
Industrial and Pharmaceutical Applications
Catalysis and Materials Science
Fly ash-catalyzed synthesis of benzoxazoles aligns with green chemistry principles, reducing reliance on toxic solvents . The compound’s rigid structure also makes it a candidate for organic semiconductors, with estimated hole mobility of 0.12 cm/V·s .
Drug Development
As a lead compound, 2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone offers modular sites for derivatization:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume